Cas no 1852401-90-1 (benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate)

• Product Name: benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate
• CAS No: 1852401-90-1
• MF: C₁₇H₁₈BrNO₃
• MW: 364.233724117279
• CID: 6454396
• PubChem ID: 165915122
• Update Time: 2025-05-19

benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-12692301
• benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate
• 1852401-90-1

• Inchi： 1S/C17H18BrNO3/c1-19(11-14-10-15(18)8-9-16(14)21-2)17(20)22-12-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3
• InChI Key： QWUAPEGKJJWLOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN(C(=O)OCC1C=CC=CC=1)C)OC

Computed Properties

• Exact Mass: 363.04701g/mol
• Monoisotopic Mass: 363.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate

Professional Introduction to Benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate (CAS No. 1852401-90-1)

Benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate, a compound with the chemical identifier CAS No. 1852401-90-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex aromatic structure, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of Benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further substituted with a (5-bromo-2-methoxyphenyl)methyl group. This unique arrangement of functional groups makes it a versatile intermediate in the synthesis of more complex molecules. The presence of both bromine and methoxy substituents on the aromatic ring enhances its reactivity, making it a valuable building block for various chemical transformations.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their role as pharmacophores in many drugs, exhibiting properties such as insecticidal, herbicidal, and pharmaceutical effects. The specific arrangement of atoms in Benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate positions it as a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential use in the synthesis of bioactive molecules. The aromatic ring system, particularly the bromo and methoxy substituents, provides numerous opportunities for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules and have been widely employed in the synthesis of natural products and drug candidates.

Recent studies have highlighted the importance of benzyl carbamates in the development of new therapeutic agents. For instance, derivatives of benzyl carbamates have shown promise as inhibitors of various enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The structural features of Benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate make it an attractive starting point for designing such inhibitors.

The synthesis of Benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 5-bromo-2-methoxybenzyl alcohol, which is then converted into the corresponding bromo-substituted benzyl halide. This halide can subsequently be reacted with methyl carbamate to form the desired carbamate derivative.

The role of palladium catalysts has been particularly noteworthy in facilitating these transformations. Palladium-catalyzed reactions offer high selectivity and efficiency, making them indispensable tools in pharmaceutical synthesis. The use of palladium complexes not only streamlines the synthetic route but also enhances scalability, which is crucial for industrial applications.

As research continues to advance, new methodologies for modifying Benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate are being explored. For example, recent developments in photoredox catalysis have opened up new avenues for functionalizing aromatic systems under mild conditions. These techniques could potentially be applied to this compound to introduce additional layers of complexity and diversity into its derivatives.

The broader implications of this compound extend beyond its immediate applications in drug discovery. Its structural motifs are also relevant to materials science, where similar aromatic systems are being investigated for their electronic properties and potential use in organic electronics. The versatility of Benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate underscores its importance as a multifunctional building block.

In conclusion, Benzyl N-[(5-bromo-2-methoxyphenyl)methyl]-N-methylcarbamate (CAS No. 1852401-90-1) represents a significant advancement in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features and reactivity make it a valuable asset for researchers working on drug development and materials science. As our understanding of molecular interactions continues to grow, compounds like this will undoubtedly play a crucial role in shaping the future of chemical innovation.